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Introduction
Ammonium copper(II) sulfate hexahydrate, with the chemical formula

(NH₄)₂Cu(SO₄)₂·6H₂O, is a crystalline double salt of ammonium sulfate and copper(II) sulfate.

[1][2] This compound is a member of the well-studied Tutton's salts, a series of isomorphous

compounds with the general formula M'₂(M'')(XO₄)₂·6H₂O, where M' is a monovalent cation and

M'' is a divalent metal ion.[1][3] It typically presents as blue to blue-green crystals and is soluble

in water.[1][2] Its distinct coloration is characteristic of the hydrated copper(II) ion. This guide

provides a comprehensive overview of its chemical formula, structure, and synthesis, tailored

for a technical audience.

Chemical Formula and Molar Mass
The chemical formula for ammonium copper(II) sulfate hexahydrate is

(NH₄)₂Cu(SO₄)₂·6H₂O.[1][3][4]

Table 1: Molar Mass and Elemental Composition
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Property Value

Molar Mass 399.84 g/mol [3][5]

Elemental Composition

Copper (Cu) 15.89%

Hydrogen (H) 5.04%

Nitrogen (N) 7.01%

Oxygen (O) 56.02%

Sulfur (S) 16.04%

Crystal Structure and Properties
Ammonium copper(II) sulfate hexahydrate crystallizes in the monoclinic crystal system with

the space group P2₁/a.[1][3] This structure is characteristic of Tutton's salts. The crystal lattice

is composed of distinct ionic moieties: ammonium cations (NH₄⁺), sulfate anions (SO₄²⁻), and

hexaquacopper(II) cations ([Cu(H₂O)₆]²⁺).[3]

The copper(II) ion is located at a center of symmetry and is coordinated by six water molecules,

forming a distorted octahedral geometry.[6] This distortion is a manifestation of the Jahn-Teller

effect, which is commonly observed for octahedral copper(II) complexes. The structure is

further stabilized by a network of hydrogen bonds between the ammonium ions, sulfate ions,

and the coordinated water molecules.

Table 2: Crystallographic Data
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Parameter Value Reference

Crystal System Monoclinic [1][3]

Space Group P2₁/a [1][3]

Unit Cell Parameters

a 9.216 Å

b 12.45 Å

c 6.24 Å

β 106.8°

Z (formula units/cell) 2 [3]

Table 3: Selected Interatomic Distances and Bond Angles
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Bond/Angle Distance (Å) / Angle (°)

Copper Coordination

Cu - H₂O(1) 2.06

Cu - H₂O(2) 2.19

Cu - H₂O(3) 2.04

H₂O(1) - Cu - H₂O(2) 90° 10'

H₂O(1) - Cu - H₂O(3) 91° 30'

H₂O(2) - Cu - H₂O(3) 89° 50'

Sulfate Group

S - O(1) 1.44

S - O(2) 1.52

S - O(3) 1.50

S - O(4) 1.49

O(1) - S - O(2) 110° 20'

O(1) - S - O(3) 107° 30'

O(1) - S - O(4) 109° 40'

O(2) - S - O(3) 107°

O(2) - S - O(4) 109°

O(3) - S - O(4) 108° 10'

Data sourced from Webb, Kay, and Grimes (1965).[6]

Experimental Protocols: Synthesis of Ammonium
Copper(II) Sulfate Hexahydrate
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The synthesis of ammonium copper(II) sulfate hexahydrate is a common undergraduate

laboratory experiment that can be adapted for research purposes. The general principle

involves the crystallization of the double salt from a stoichiometric aqueous solution of

copper(II) sulfate and ammonium sulfate.

Materials and Reagents
Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Ammonium sulfate ((NH₄)₂SO₄)

Distilled or deionized water

6 N Sulfuric acid (optional, to prevent hydrolysis)

General Procedure
Dissolution of Salts: Accurately weigh stoichiometric amounts of copper(II) sulfate

pentahydrate and ammonium sulfate. For example, dissolve 50 g of pulverized copper(II)

sulfate pentahydrate and 27 g of ammonium sulfate in 250 ml of warm distilled water.[7] A

few drops of dilute sulfuric acid can be added to prevent the precipitation of basic copper

salts.[7] The solution should be heated gently to ensure complete dissolution, but boiling

should be avoided.[7]

Filtration: If the solution is not perfectly clear, it should be filtered while hot to remove any

insoluble impurities.

Crystallization: The hot, clear solution is then allowed to cool slowly to room temperature.

Covering the container with a watch glass or perforated paraffin film will slow down the

evaporation rate and promote the growth of larger, well-formed crystals. The crystallization

process can be initiated by adding a seed crystal.[7]

Isolation and Drying of Crystals: After a satisfactory yield of crystals has formed, they are

separated from the mother liquor by filtration, for instance, using a Büchner funnel. The

crystals are then washed with a small amount of cold distilled water to remove any adhering

impurities.[7] The harvested crystals should be dried at room temperature, for example, by
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pressing them between sheets of filter paper.[8] It is important to note that the double salt

can effloresce, so the dried crystals should be stored in a tightly sealed container.[7]

Logical Relationship of Ions in the Crystal Lattice
The following diagram illustrates the ionic components and their coordination within the crystal

structure of ammonium copper(II) sulfate hexahydrate.
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Caption: Ionic components of ammonium copper(II) sulfate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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